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Compound of Interest

Compound Name: DYRKi

Cat. No.: B15579194

Essential protocols for the safe handling and disposal of DYRK family inhibitors (DYRK:i) are
critical for ensuring personnel safety and regulatory compliance within research and drug
development settings. As potent and biologically active compounds, kinase inhibitors like
DYRKIi require meticulous disposal procedures to mitigate risks of exposure and environmental
contamination. This guide provides a comprehensive, step-by-step approach to the proper
disposal of DYRKI, aligned with general best practices for hazardous chemical waste.

Key Compound Information and Safety Precautions

The term "DYRKIi" can refer to various inhibitors of the Dual-specificity tyrosine-regulated
kinase (DYRK) family. It is imperative to consult the specific Safety Data Sheet (SDS) for the
exact compound in use. The following table summarizes key data for a representative
compound, DYRKi (CAS No. 1640364-04-0), and related molecules.
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Molecular Key
. CAS Molecular . o Storage
Identifier Weight ( Inhibitory .
Number Formula Conditions
g/mol) Values
ICs0 = 3.7 uM
Store at room
for DYRK1,
temperature
. 1640364-04- - -~ ICs0 =90 nM _ .
DYRKIi 0 Not Specified  Not Specified . in continental
or
US; may vary
DYRK1B[1]
elsewhere.[1]
[2]
Powder:
-20°C for up
. » » - to 3 years. In
DYRKs-IN-2 Not Specified  Not Specified  Not Specified  Not Specified
Solvent:
-80°C for up
to 1 year.[3]
Powder:
-20°C for 3
years. In
2493976-27- N Solvent:
Dyrk1A-IN-3 CisH16Ns 316.36 Not Specified
-80°C for 6
months;
-20°C for 1
month.[4]

Prior to initiating any disposal procedure, ensure all recommended safety precautions are in
place. This includes working in a well-ventilated area, preferably within a chemical fume hood,
to prevent the inhalation of aerosolized powder.[3] Standard laboratory Personal Protective
Equipment (PPE), including a lab coat, safety glasses, and chemical-resistant gloves, must be
worn to minimize the risk of dermal and ocular exposure.[3]

Step-by-Step Disposal Protocol

The following protocol is a general guideline and should be adapted to comply with institutional
and local Environmental Health and Safety (EHS) regulations.
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o Waste Segregation:

o Solid Waste: All solid materials contaminated with DYRKIi, such as unused compound,
weighing papers, and contaminated PPE (gloves, etc.), must be collected in a designated,
leak-proof hazardous waste container.[3]

o Liquid Waste: Solutions containing DYRKIi should be collected in a separate, clearly
labeled, and leak-proof hazardous liquid waste container.[3] Do not mix with other solvent
waste streams unless explicitly permitted by your institution's EHS department.|[3]

o Sharps Waste: Any sharps, including needles and syringes, contaminated with DYRKi
must be disposed of in a designated sharps container.[3]

e Waste Container Labeling:

o All waste containers must be clearly and securely labeled with the words "Hazardous
Waste."[3]

o The label must include the full chemical name (e.g., "DYRKi" or the specific inhibitor
name) and its CAS number, if known.[5]

o For liquid waste, list all components of the mixture, including solvents and their
approximate concentrations.[3]

o Include the date when waste accumulation began.[3]

o Decontamination of Empty Containers:

[¢]

To be considered non-hazardous, empty containers of DYRKi must be triple-rinsed.[4]

o Use a small amount of a suitable solvent (such as the one used to prepare solutions) for
each rinse.[4]

o Collect the rinsate as hazardous liquid waste and add it to your designated liquid waste
container.[4]

o After triple-rinsing, deface or remove the original label from the container. The rinsed
container can typically be disposed of as regular laboratory waste, but confirm this with
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your institutional guidelines.[4]

o Waste Storage and Collection:

o Store sealed hazardous waste containers in a designated, secure area away from
incompatible materials.

o Contact your institution's EHS office for collection and final disposal. Do not attempt to
dispose of hazardous chemical waste down the drain or in the regular trash.

Emergency Procedures

In the event of accidental exposure or a spill, follow these procedures:

o Spill: For a large spill, evacuate the area and immediately contact your institution's EHS
department. Do not attempt to clean up a large spill without proper training and equipment.

[3]

o Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes and remove contaminated clothing. Seek medical attention.[3]

o Eye Contact: Immediately flush eyes with a gentle, steady stream of water for at least 15
minutes, holding the eyelids open. Seek immediate medical attention.[3]

DYRKIi Disposal Workflow

The following diagram illustrates the decision-making and procedural flow for the proper
disposal of DYRKi.
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Preparation & Handling Emergency Protocol

Start: Handling DYRKi Spill or Exposure Occurs
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Caption: Workflow for the safe disposal of DYRKIi waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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